Cas no 55147-59-6 (Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, lead(2+) salt (2:1))

Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, lead(2+) salt (2:1) structure
55147-59-6 structure
Product Name:Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, lead(2+) salt (2:1)
CAS No:55147-59-6
MF:C6H21NPbSi2
MW:370.608640432358
CID:384155
Update Time:2024-01-29

Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, lead(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, lead(2+) salt (2:1)
    • [[[bis(trimethylsilyl)amino]plumbyl-trimethylsilylamino]-dimethylsilyl]methane
    • Lead bis(hexamethyldisilazide)
    • Lead bis(trimethylsilylamide)
    • Lead bis[bis(trimethylsilyl)amide]
    • Lead(2+) bis(trimethylsilyl)amide
    • Bis[bis(trimethylsilyl)amino]lead(II)
    • Inchi: 1S/C6H19NSi2.Pb.2H/c1-8(2,3)7-9(4,5)6;;;/h7H,1-6H3;;;
    • InChI Key: MTOCAMWFEJGCPC-UHFFFAOYSA-N
    • SMILES: N([Si](C)(C)C)[Si](C)(C)C.[PbH2]

Computed Properties

  • Exact Mass: 524.16868
  • Monoisotopic Mass: 530.187841
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Boiling Point: 126°Cat760mmHg
  • Flash Point: 30°C
  • PSA: 28.2
  • LogP: 5.67900
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